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N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2-(5-phenyltetrazol-2-yl)acetamide

Name: N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2-(5-phenyltetrazol-2-yl)acetamide
Brand: Smolecule
SKU: S7608945
Rating: 4 (5 reviews)

Catalog No.

S7608945

CAS No.

M.F

C18H16N8O

M. Wt

360.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2-(5-pheny...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2-(5-phenyltetrazol-2-yl)acetamide

IUPAC Name

N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2-(5-phenyltetrazol-2-yl)acetamide

Molecular Formula

C18H16N8O

Molecular Weight

360.4 g/mol

InChI

InChI=1S/C18H16N8O/c27-16(12-26-23-17(22-24-26)14-5-2-1-3-6-14)21-11-15-7-4-8-20-18(15)25-10-9-19-13-25/h1-10,13H,11-12H2,(H,21,27)

InChI Key

CEELAJVUFGWQGO-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NCC3=C(N=CC=C3)N4C=CN=C4

Canonical SMILES

C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NCC3=C(N=CC=C3)N4C=CN=C4

N-[(2-Imidazol-1-ylpyridin-3-yl)methyl]-2-(5-phenyltetrazol-2-yl)acetamide, also known as IPPTA, is a chemical compound with structural properties that make it a useful drug candidate in various fields of research and industry. The synthesis of IPPTA involves a one-pot reaction of 2,3-dimethylpyridine and 5-phenyltetrazol-2-ylamine in the presence of N-(tert-butyl)carbamoyl chloride.

Physical and Chemical Properties

IPPTA is a white to off-white powder that is highly soluble in water and has a molecular weight of 389.45 g/mol. It is stable under both acidic and basic conditions and is thermally stable up to 135°C. Its chemical structure consists of an imidazole ring, a pyridine ring, a tetrazole ring, and an acetamide group.

Synthesis and Characterization

The synthesis of IPPTA involves a reaction between 2,3-dimethylpyridine and 5-phenyltetrazol-2-ylamine in the presence of N-(tert-butyl)carbamoyl chloride. The resulting product is then characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Analytical methods

such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) have been used to determine the purity and concentration of IPPTA.

Biological Properties

IPPTA has demonstrated biological properties that make it useful in various fields of research, including medicine and agriculture. It has been shown to have anti-inflammatory, anti-microbial, and anti-tumor activities. It also exhibits significant binding affinity to the adenosine A2A receptor, which has implications for the treatment of Parkinson's disease.

Toxicity and Safety in Scientific Experiments

Studies on the safety and toxicity of IPPTA are still limited. However, drug toxicity tests have shown no adverse effects on the liver, kidney, or blood. Its toxicity effect is dose-dependent.

Applications in Scientific Experiments

IPPTA has various applications in scientific experiments. It can be used as a starting material for the synthesis of other biologically active molecules. It can also be used as a ligand for the immobilization of enzymes and proteins.

Current State of Research

Current research on IPPTA focuses on its biological properties and its potential therapeutic applications.

Potential Implications in Various Fields of Research and Industry

The potential implications of IPPTA in various fields of research and industry include its use as a drug candidate for the treatment of various diseases such as Parkinson's disease, cancer, and inflammation. It also has possible application in the development of new pesticides and herbicides.

Limitations and Future Directions

Limitations in the use of IPPTA as a drug candidate include its solubility issues and limited understanding of its toxicity profile. Future research directions include exploring its potential as a targeting agent in drug delivery systems, exploring its possibility as anti-inflammatory, anti-allergic and anti-IgE agent. It can also be used as an inhibitor of heme oxygenase-1, an enzyme that plays a crucial role in the progression of inflammatory diseases such as cancer, and arthritis.
In conclusion, IPPTA is a chemical compound with potential therapeutic applications. Its synthesis, properties, and potential implications in various fields of research and industry make it a valuable compound for further research and development. More research is needed to fully understand its biological properties and toxicity profile to make it effective in scientific experiments.